2-Amino-5-(1,3-benzothiazol-2-yl)benzenesulfonic acid

• CAS No.: 7251-45-8
• Molecular Formula: C13H10N2O3S2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 2-amino-5-(1,3-benzothiazol-2-yl)benzenesulfonic acid
• InChI: InChI=1S/C13H10N2O3S2/c14-9-6-5-8(7-12(9)20(16,17)18)13-15-10-3-1-2-4-11(10)19-13/h1-7H,14H2,(H,16,17,18)
• InChI Key: VWFAWXHODXORCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=C(C=C3)N)S(=O)(=O)O

Description

2-Amino-5-(1,3-benzothiazol-2-yl)benzenesulfonic acid is a complex organic compound that belongs to the class of benzothiazole derivatives Benzothiazoles are bicyclic compounds consisting of a benzene ring fused to a thiazole ring

Preparation Methods

The synthesis of 2-Amino-5-(1,3-benzothiazol-2-yl)benzenesulfonic acid can be achieved through several synthetic routes. One common method involves the diazo-coupling reaction, where an aromatic amine is diazotized and then coupled with a benzothiazole derivative . Another approach is the Knoevenagel condensation, which involves the reaction of an aldehyde with a compound containing an active methylene group in the presence of a base . Industrial production methods often employ microwave irradiation and one-pot multicomponent reactions to enhance yield and reduce reaction time .

Chemical Reactions Analysis

2-Amino-5-(1,3-benzothiazol-2-yl)benzenesulfonic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfonic acid derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Electrophilic aromatic substitution reactions are common, where the amino or sulfonic acid groups can be substituted with other functional groups using reagents like halogens or nitrating agents.

Scientific Research Applications

2-Amino-5-(1,3-benzothiazol-2-yl)benzenesulfonic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial and antiviral properties, making it a candidate for drug development.

Industry: The compound is used in the production of dyes, pigments, and functional materials.

Mechanism of Action

The mechanism of action of 2-Amino-5-(1,3-benzothiazol-2-yl)benzenesulfonic acid involves its interaction with specific molecular targets and pathways. For instance, in antimicrobial applications, it inhibits the growth of bacteria by interfering with their cell wall synthesis or protein function . In cancer treatment, it may induce apoptosis in cancer cells by targeting specific signaling pathways .

Comparison with Similar Compounds

2-Amino-5-(1,3-benzothiazol-2-yl)benzenesulfonic acid can be compared with other benzothiazole derivatives such as 2-aminobenzothiazole and 2-(1,3-benzothiazol-2-ylthio)succinic acid . While these compounds share a similar core structure, this compound is unique due to its sulfonic acid group, which enhances its solubility and reactivity in aqueous environments .